Ethoxy(phenylmethanesulfinyl)methanone

• CAS No.: 57266-35-0
• Molecular Formula: C10H12O3S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: ethyl benzylsulfinylformate
• InChI: InChI=1S/C10H12O3S/c1-2-13-10(11)14(12)8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3
• InChI Key: CCHZBFPWHPWJGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)S(=O)CC1=CC=CC=C1

Description

Ethoxy(phenylmethanesulfinyl)methanone is an organic compound that features a sulfinyl group attached to a phenyl ring and an ethoxy group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethoxy(phenylmethanesulfinyl)methanone typically involves the reaction of phenylmethanesulfinyl chloride with ethoxy compounds under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, which are crucial for optimizing the production process.

Chemical Reactions Analysis

Types of Reactions

Ethoxy(phenylmethanesulfinyl)methanone can undergo various chemical reactions, including:

Oxidation: The sulfinyl group can be further oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or peracids.

Reduction: The sulfinyl group can be reduced to a sulfide using reducing agents like lithium aluminum hydride.

Substitution: The ethoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids

Reduction: Lithium aluminum hydride, sodium borohydride

Substitution: Nucleophiles such as amines, thiols, or alcohols

Major Products Formed

Oxidation: Formation of sulfone derivatives

Reduction: Formation of sulfide derivatives

Substitution: Formation of various substituted derivatives depending on the nucleophile used

Scientific Research Applications

Ethoxy(phenylmethanesulfinyl)methanone has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure and biological activities.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Ethoxy(phenylmethanesulfinyl)methanone involves its interaction with various molecular targets and pathways. The sulfinyl group can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the modulation of enzyme activities, disruption of cellular processes, and induction of apoptosis in cancer cells. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Phenylmethanesulfinylmethanone: Lacks the ethoxy group, leading to different chemical and biological properties.

Ethoxy(phenylmethanesulfonyl)methanone: Contains a sulfonyl group instead of a sulfinyl group, resulting in different reactivity and applications.

Ethoxy(phenylmethanethio)methanone:

Uniqueness

Ethoxy(phenylmethanesulfinyl)methanone is unique due to the presence of both the ethoxy and sulfinyl groups, which confer distinct chemical reactivity and biological activities